Cas no 263147-79-1 (2-4-(Trifluoromethyl)phenylsulphonylethanethioamide)

• Product Name: 2-4-(Trifluoromethyl)phenylsulphonylethanethioamide
• CAS No: 263147-79-1
• MF: C₉H₈F₃NO₂S₂
• MW: 283.290530204773
• CID: 254456
• PubChem ID: 2744227
• Update Time: 2025-11-01

2-4-(Trifluoromethyl)phenylsulphonylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(TRIFLUOROMETHYL)PHENYL]SULPHONYL]ETHANETHIOAMIDE
• 2-[4-(trifluoromethyl)phenyl]sulfonylethanethioamide
• HMS565F18
• 263147-79-1
• MFCD01765369
• 2-((4-(Trifluoromethyl)phenyl)sulfonyl)ethanethioamide
• Ethanethioamide, 2-[[4-(trifluoromethyl)phenyl]sulfonyl]-
• SR-01000633878-1
• SPB 02572
• CCG-44008
• AKOS005256213
• 2-(4-(trifluoromethyl)phenylsulfonyl)ethanethioamide
• 2-[4-(trifluoromethyl)benzenesulfonyl]ethanethioamide
• Maybridge1_008400
• DTXSID50372522
• 2-4-(Trifluoromethyl)phenylsulphonylethanethioamide

• Inchi： 1S/C9H8F3NO2S2/c10-9(11,12)6-1-3-7(4-2-6)17(14,15)5-8(13)16/h1-4H,5H2,(H2,13,16)
• InChI Key： QLZWOMZLTKOQLK-UHFFFAOYSA-N
• SMILES： S(CC(N)=S)(C1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 282.99500
• Monoisotopic Mass: 282.99485533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.491
• Boiling Point: 417.9°C at 760 mmHg
• Flash Point: 206.5°C
• Refractive Index: 1.55
• PSA: 100.63000
• LogP: 3.54630

Additional information on 2-4-(Trifluoromethyl)phenylsulphonylethanethioamide

Comprehensive Overview of 2-4-(Trifluoromethyl)phenylsulphonylethanethioamide (CAS No. 263147-79-1)

2-4-(Trifluoromethyl)phenylsulphonylethanethioamide (CAS No. 263147-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, characterized by the presence of a trifluoromethylphenyl group and a sulphonylethanethioamide moiety, exhibits remarkable potential in various applications, including drug development and material science. Its molecular formula and precise structure make it a subject of interest for researchers exploring novel bioactive molecules.

The trifluoromethyl group in 2-4-(Trifluoromethyl)phenylsulphonylethanethioamide is a key feature that enhances its lipophilicity and metabolic stability, making it a valuable building block in medicinal chemistry. This attribute aligns with current trends in drug design, where fluorinated compounds are increasingly sought after for their ability to improve pharmacokinetic profiles. Researchers and industry professionals frequently search for terms like "fluorinated sulfonamide derivatives" and "bioactive thioamides", reflecting the growing demand for such compounds in modern therapeutics.

In agrochemical applications, 2-4-(Trifluoromethyl)phenylsulphonylethanethioamide has shown promise as a potential intermediate for developing crop protection agents. The sulphonylethanethioamide moiety contributes to its reactivity, enabling the synthesis of derivatives with tailored biological activities. This aligns with the global push for sustainable agriculture, where eco-friendly and efficient chemical solutions are in high demand. Searches for "agrochemical intermediates" and "sulfonyl-based crop protectants" highlight the relevance of this compound in addressing contemporary agricultural challenges.

The synthesis of 2-4-(Trifluoromethyl)phenylsulphonylethanethioamide typically involves multi-step organic reactions, including sulfonylation and thioamide formation. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions are often employed to optimize yield and purity. These methods resonate with the broader scientific community's interest in green chemistry and process optimization, as evidenced by popular search queries like "efficient sulfonamide synthesis" and "scalable thioamide production".

From a structural perspective, the compound's trifluoromethylphenyl and sulphonylethanethioamide groups contribute to its unique electronic and steric properties. These characteristics are critical in molecular recognition and binding interactions, making it a valuable tool in structure-activity relationship (SAR) studies. Researchers often explore "SAR of fluorinated sulfonamides" and "thioamide-based inhibitors" to uncover new insights into drug-receptor interactions.

In material science, 2-4-(Trifluoromethyl)phenylsulphonylethanethioamide has potential applications in the development of advanced polymers and coatings. The trifluoromethyl group imparts hydrophobicity and chemical resistance, while the sulphonylethanethioamide moiety offers opportunities for cross-linking and functionalization. This dual functionality aligns with the increasing demand for high-performance materials, as seen in searches for "fluorinated polymer additives" and "sulfonyl-based coatings".

Quality control and analytical characterization of 2-4-(Trifluoromethyl)phenylsulphonylethanethioamide are essential for ensuring its suitability in research and industrial applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify purity and structural integrity. These methods are frequently searched in conjunction with "analytical validation of sulfonamides" and "thioamide characterization techniques", underscoring their importance in compound verification.

The future prospects of 2-4-(Trifluoromethyl)phenylsulphonylethanethioamide are bright, with ongoing research exploring its potential in emerging fields such as bioconjugation and targeted drug delivery. Its versatile chemistry and functional groups make it a candidate for innovative applications, including proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. These cutting-edge topics are frequently searched by scientists and innovators, reflecting the compound's relevance in advancing modern science.

In conclusion, 2-4-(Trifluoromethyl)phenylsulphonylethanethioamide (CAS No. 263147-79-1) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features, combined with its applicability in pharmaceuticals, agrochemicals, and materials science, make it a valuable subject of ongoing research. By staying attuned to industry trends and leveraging advanced synthetic and analytical techniques, researchers can unlock new possibilities for this promising molecule.